Cas no 2384046-84-6 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 2384046-84-6
• MF: C₂₁H₁₆F₃N₃O₄
• MW: 431.36465549469
• CID: 6109940
• PubChem ID: 165893656
• Update Time: 2025-06-16

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• EN300-650771
• 2384046-84-6

• Inchi： 1S/C21H16F3N3O4/c22-21(23,24)19-17(9-27(26-19)10-18(28)29)25-20(30)31-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-9,16H,10-11H2,(H,25,30)(H,28,29)
• InChI Key： MWYCKRWWIVYTTB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CC(=O)O)N=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 431.10929049g/mol
• Monoisotopic Mass: 431.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid

Comprehensive Overview of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid (CAS No. 2384046-84-6)

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid (CAS No. 2384046-84-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a trifluoromethyl substituent, makes it a valuable intermediate in the development of bioactive molecules. This compound has garnered significant attention due to its role in drug discovery and bioconjugation applications, aligning with current trends in precision medicine and targeted therapies.

The Fmoc-protected moiety in this compound is particularly noteworthy, as it is a cornerstone in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to optimize synthetic protocols. The inclusion of a trifluoromethyl group further enhances the compound's utility, as this moiety is known to improve metabolic stability and bioavailability—a hot topic in medicinal chemistry. Recent studies highlight the growing demand for fluorinated building blocks, driven by their applications in PET imaging and proteolysis-targeting chimeras (PROTACs).

From a synthetic chemistry perspective, CAS No. 2384046-84-6 is often explored for its reactivity in click chemistry and cross-coupling reactions. Its pyrazole-acetic acid backbone offers versatility in designing heterocyclic scaffolds, a recurring theme in fragment-based drug design. Industry professionals frequently inquire about "custom synthesis of fluorinated heterocycles" or "Fmoc deprotection conditions," reflecting its relevance in high-throughput screening pipelines.

In the context of SEO optimization, this compound intersects with trending queries such as "advanced peptide synthesis techniques 2024" and "role of trifluoromethyl in drug design." Its CAS number (2384046-84-6) is a critical identifier for procurement and regulatory compliance, often searched alongside terms like "Fmoc-AA purity standards." The compound's compatibility with automated synthesis platforms also aligns with the rise of AI-driven molecular design, a dominant topic in cheminformatics forums.

Quality control of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid is another area of interest, with analytical techniques like HPLC and LC-MS being frequently discussed. Researchers emphasize the importance of "batch-to-batch reproducibility" and "residual solvent analysis" in ensuring compound efficacy. These aspects are crucial for GMP-compliant production, a priority for contract research organizations (CROs).

Looking ahead, the demand for CAS No. 2384046-84-6 is expected to grow, particularly in biopharmaceuticals and theranostics. Its dual functionality—combining Fmoc protection with fluorine chemistry—positions it as a key player in next-generation drug delivery systems. As the industry shifts toward sustainable chemistry, innovations in catalytic fluorination and green solvents may further elevate its prominence.